Cas no 2171920-45-7 (3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid)

• Product Name: 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• CAS No: 2171920-45-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6264425
• PubChem ID: 165566991
• Update Time: 2025-05-24

3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• 3-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]propanoic acid
• 2171920-45-7
• EN300-1579252

• Inchi： 1S/C26H30N2O6/c29-17(12-24(30)28-23(13-25(31)32)16-6-5-7-16)14-27-26(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-23,29H,5-7,12-15H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： JDGJGERNAYWEGD-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid

3-Cyclobutyl-3-(4-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS number 2171920-45-7, known as 3-cyclobutyl-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of 3-cyclobutyl-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid is characterized by a cyclobutane ring fused to a butanamide group, which is further substituted with a hydroxyl and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during chemical reactions. The synthesis of this compound involves multi-step reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and peptide coupling techniques. Recent studies have focused on optimizing these steps to improve yield and purity, making the compound more accessible for large-scale production.

Properties and Applications

This compound exhibits unique physical and chemical properties that make it suitable for various applications. Its hydroxyl group imparts hydrophilicity, while the cyclobutane ring contributes to its rigidity and stability. The presence of the Fmoc group enhances its compatibility with solid-phase synthesis techniques, making it an ideal candidate for peptide library construction. Moreover, the compound has shown potential as a building block in the development of bioactive molecules targeting specific therapeutic areas such as cancer and inflammation.

Recent research has highlighted its role in drug delivery systems. The Fmoc group can be selectively cleaved under specific conditions, enabling controlled release of bioactive agents. This property has led to its exploration as a component in targeted drug delivery systems, where precise control over drug release is critical for therapeutic efficacy.

Biological Activity and Therapeutic Potential

The biological activity of 3-cyclobutyl-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has shown potential as an inhibitor of certain kinases associated with cancer progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and guided the design of more potent analogs with improved pharmacokinetic profiles.

Challenges and Future Directions

Despite its promising properties, the development of 3-cyclobutyl-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid into a therapeutic agent faces several challenges. One major hurdle is optimizing its pharmacokinetics to enhance bioavailability and reduce toxicity. Researchers are actively exploring strategies such as prodrug design and nanoparticle encapsulation to address these issues.

Future research directions include exploring its combinatorial effects with other bioactive molecules and investigating its potential in personalized medicine. The integration of artificial intelligence (AI) tools for drug discovery is expected to accelerate the development process by predicting optimal dosing regimens and identifying patient populations most likely to benefit from this compound.

In conclusion, 3-cyclobutyl-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid represents a significant advancement in the field of organic chemistry with broad implications for drug development. Its unique structural features, coupled with recent research breakthroughs, position it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to revolutionize therapeutic interventions across multiple disease areas.